BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Sodium Trimethylacetate Hydrate
from Pivalic Acid: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Sodium trimethylacetate hydrate

Cat. No.: B116614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sodium
trimethylacetate hydrate from pivalic acid. It includes detailed experimental protocols, key
chemical data, and a visual representation of the synthesis workflow. This document is
intended to serve as a practical resource for professionals in chemical research and
pharmaceutical development.

Introduction

Sodium trimethylacetate, also known as sodium pivalate, is the sodium salt of pivalic acid.[1] It
is a valuable reagent and intermediate in various chemical syntheses, including the
development of pharmaceuticals and specialty chemicals.[2][3] The hydrated form is often a
stable, crystalline solid, making it convenient for handling and storage.[4] This guide details a
common and effective method for its preparation through the neutralization of pivalic acid with
sodium hydroxide.[4][5]

Chemical and Physical Properties

A summary of the key properties of the primary reactant and the final product is presented
below. This data is essential for understanding the chemical transformation and for the safe
handling of the materials involved.
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Sodium Trimethylacetate

Property Pivalic Acid
Hydrate
) ) ) Sodium pivalate hydrate,
2,2-Dimethylpropanoic acid, ] ] i )
Synonyms ) ) Trimethylacetic acid sodium
Neopentanoic acid
salt hydrate
CAS Number 75-98-9 143174-36-1
Molecular Formula CsH1002 CsHoNaO: - xH20
] 124.11 g/mol (anhydrous
Molecular Weight 102.13 g/mol _
basis)
_ _ White to almost white
Appearance Colorless crystalline solid )
crystalline powder
N Soluble in water, ethanol, and Soluble in water and some
Solubility ]
ether organic solvents
Melting Point 35°C Not available
Boiling Point 163.7 °C Not available

Synthesis Workflow

The synthesis of sodium trimethylacetate hydrate from pivalic acid is a straightforward acid-

base neutralization reaction. The general workflow is depicted in the diagram below.
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Caption: Experimental workflow for the synthesis of sodium trimethylacetate hydrate.
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Experimental Protocol

The following protocol is a detailed methodology for the synthesis of sodium trimethylacetate
hydrate, based on established procedures.[5]

Materials:

Pivalic acid ((CH3)sCCO2zH)

Sodium hydroxide (NaOH)

Methanol (MeOH), anhydrous

Diethyl ether (Et20), anhydrous

Equipment:

Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Buchner funnel and filter flask
e Vacuum pump or aspirator

e Standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve pivalic acid in a suitable volume of methanol.

» Addition of Base: Add one molar equivalent of sodium hydroxide to the stirred solution of
pivalic acid.
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» Reaction: Heat the reaction mixture to reflux and maintain stirring for a period of 3 hours.
During this time, the sodium salt of pivalic acid will precipitate out of the solution.

« |solation of Product: After the reaction is complete, allow the mixture to cool to room
temperature. Collect the solid product by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected solid with a cold 99:1 mixture of diethyl ether and methanol to
remove any unreacted starting materials and impurities.

» Drying: Dry the purified solid under vacuum to remove residual solvents. The final product is
sodium trimethylacetate hydrate.

Data Presentation: Experimental Parameters and
Results

For researchers aiming to optimize this synthesis or to characterize the product thoroughly,
systematic data collection is crucial. The following table provides a template for recording
experimental data and results.

Molar . .
. Reacti Reacti
. Ratio
Experi L on on . . Water
(Pivali Solven . Yield Purity
ment Time Tempe Conte Notes
c t (%) (%)
ID . (hours rature nt (%)
Acid:N ) °C)
aOH)
Methan
Ex-01 1:1 3 Reflux
ol
Ex-02
Ex-03
Ex-04
Ex-05

Logical Relationships in the Synthesis
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The core of this synthesis is a fundamental acid-base neutralization reaction. The logical

progression of this chemical transformation is illustrated below.

Reactants

Pivalic Acid
((CH3)sCCOOH)

Sodium Hydroxide
(NaOH)

Neutralization

Sodium Pivalate
((CHs)sCCOONa)

Water
(H20)

Click to download full resolution via product page

Caption: Logical diagram of the acid-base neutralization reaction.

Conclusion

The synthesis of sodium trimethylacetate hydrate from pivalic acid via neutralization with
sodium hydroxide is a robust and efficient method. This guide provides the necessary details
for researchers and professionals to successfully replicate and potentially optimize this
procedure. The provided templates for data collection encourage systematic investigation for

improved yields and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrate-from-pivalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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